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Compound of Interest

Compound Name: 2,2'-Dipicolylamine

Cat. No.: B075229 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,2'-Dipicolylamine, a

versatile ligand in coordination chemistry with applications in the synthesis of metal complexes

and as a catalyst. Adherence to these guidelines is crucial to ensure the safety of laboratory

personnel and the integrity of research.

Hazard Identification and Classification
2,2'-Dipicolylamine is classified as a hazardous substance. It is crucial to understand its

primary hazards to implement appropriate safety measures. The compound is a skin, eye, and

respiratory irritant.[1][2][3] Ingestion may be harmful, with animal studies indicating that

ingestion of less than 150 grams could be fatal or cause serious health damage.[2]

GHS Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for 2,2'-Dipicolylamine.
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Table 1: Physical and Chemical Properties
Property Value Reference

CAS Number 1539-42-0 [1][4]

Molecular Formula C₁₂H₁₃N₃ [1][5]

Molecular Weight 199.25 g/mol [1][5]

Appearance Yellow liquid [1][3]

Boiling Point 139-141 °C at 1 mmHg [4][6]

Density 1.107 g/mL at 25 °C [4]

Refractive Index n20/D 1.578 [4]

Solubility Partially miscible in water. [4][6]

Table 2: Toxicological Data
Parameter Value Species Route Reference

LD50 (Lethal

Dose, 50%)

Data not

available
- - [7]

LC50 (Lethal

Concentration,

50%)

Data not

available
- - -

Primary Hazards
Acute Toxic,

Irritant
- - [1]

Note: The chemical, physical, and toxicological properties of 2,2'-Dipicolylamine have not

been thoroughly investigated.[7]

Table 3: Occupational Exposure Limits
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Agency Limit Reference

OSHA (PEL) Not established [7][8]

ACGIH (TLV) Not established [7][8]

NIOSH (REL) Not established [7][8]

Experimental Protocols
Strict adherence to the following protocols is mandatory when handling 2,2'-Dipicolylamine.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is the minimum requirement:

Eye/Face Protection: Safety glasses with side-shields conforming to EN166 (EU) or OSHA

29 CFR 1910.133 (US).[7][8] A face shield should be worn where there is a risk of splashing.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect

gloves for integrity before each use.[7]

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. Full-body

protection may be required for large quantities or in case of a significant spill.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[2] If engineering controls are not sufficient, a NIOSH-approved respirator with an

appropriate cartridge for organic vapors should be used.[8]

Handling and Storage
Handling:

Work in a designated, well-ventilated area, such as a chemical fume hood.

Avoid all personal contact, including inhalation of vapors and contact with skin and eyes.

[2]
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Use dispensing tools (e.g., pipettes, spatulas) to avoid direct contact.

Ground and bond containers when transferring material to prevent static discharge.[8]

Wash hands thoroughly after handling.[7]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong acids.[8]

Keep containers tightly closed to prevent leakage and contamination.[7]

Store under an inert atmosphere if possible to maintain purity.[7]

Spill and Emergency Procedures
Spill Cleanup:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as described in section 3.1.

For small spills, absorb the material with an inert absorbent material (e.g., sand,

vermiculite).[7]

Collect the absorbed material into a suitable, labeled container for hazardous waste

disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

For large spills, contact your institution's environmental health and safety department

immediately.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation

persists.[7]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and

easy to do. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]

Disposal
Dispose of 2,2'-Dipicolylamine and any contaminated materials as hazardous waste in

accordance with local, state, and federal regulations. Do not allow the chemical to enter drains

or waterways.[7]

Visualizations
The following diagrams illustrate key safety workflows and concepts for handling 2,2'-
Dipicolylamine.
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Caption: Experimental workflow for safely handling 2,2'-Dipicolylamine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b075229?utm_src=pdf-body-img
https://www.benchchem.com/product/b075229?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elimination
(Most Effective)

Substitution

e.g., Use a less hazardous chemical

Engineering Controls

e.g., Use a fume hood

Administrative Controls

e.g., Standard Operating Procedures (SOPs)

Personal Protective Equipment (PPE)
(Least Effective)

e.g., Gloves, safety glasses

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing exposure to 2,2'-Dipicolylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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